Cas no 2003428-47-3 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2003428-47-3
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 5276190
• PubChem ID: 165954331
• Update Time: 2023-08-23

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-683860
• 2003428-47-3
• 1-amino-4-methoxy-2,4-dimethylhexan-3-ol
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H21NO2/c1-5-9(3,12-4)8(11)7(2)6-10/h7-8,11H,5-6,10H2,1-4H3
• InChI Key： UBIJOQBAOCJBDC-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CC)C(C(C)CN)O

Computed Properties

• Exact Mass: 175.157228913g/mol
• Monoisotopic Mass: 175.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 0.945±0.06 g/cm3(Predicted)
• Boiling Point: 262.6±20.0 °C(Predicted)
• pka: 14.84±0.20(Predicted)